Cas no 2034576-35-5 (2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide
• CAS No: 2034576-35-5
• MF: C₁₈H₁₅FN₂OS
• MW: 326.387906312943
• CID: 5379141
• Update Time: 2025-07-02

2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]acetamide
• 2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide

• Inchi： 1S/C18H15FN2OS/c19-15-7-5-13(6-8-15)11-17(22)21-12-14-3-1-9-20-18(14)16-4-2-10-23-16/h1-10H,11-12H2,(H,21,22)
• InChI Key： UGXPXAVAKLEMRK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1SC=CC=1)(=O)CC1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide

Introduction to 2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034576-35-5)

2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide, identified by its CAS number 2034576-35-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of multiple heterocyclic systems, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule combines a 4-fluorophenyl group with a pyridine-thiophene hybrid, connected through an amide linkage, forming a complex yet intriguing pharmacophore.

The 4-fluorophenyl moiety is a key structural feature that imparts unique electronic properties to the molecule. The fluorine atom, being highly electronegative, exerts a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the adjacent functional groups. This feature has been widely exploited in drug design to enhance metabolic stability, improve binding interactions with biological targets, and optimize pharmacokinetic profiles. In recent years, the incorporation of fluorinated aromatic rings into drug candidates has been associated with enhanced efficacy and reduced side effects in various therapeutic areas.

The core of the molecule consists of a pyridine-thiophene hybrid, which represents a promising scaffold for developing novel bioactive compounds. Pyridine and thiophene are both well-known heterocycles that exhibit significant biological activity due to their ability to interact with various enzymes and receptors. The pyridine ring, in particular, is a common pharmacophore found in many approved drugs, including antiviral agents, antipsychotics, and antihypertensives. The thiophene ring, on the other hand, is known for its role in antimicrobial, anti-inflammatory, and anticancer applications. The combination of these two heterocycles in 2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide creates a multifaceted pharmacophoric system with potential for broad-spectrum biological activity.

The amide functional group in the molecule serves as a crucial linker that connects the pyridine-thiophene moiety to the 4-fluorophenyl group. Amides are well-established pharmacological moieties that can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity and selectivity. Additionally, the amide group can undergo various chemical modifications, allowing for further optimization of the molecule's properties. This flexibility makes 2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide an attractive candidate for structure-based drug design and lead optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of this compound with greater precision. Studies have suggested that the unique structural features of 2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide may make it a promising candidate for targeting various diseases. For instance, computational simulations have indicated that this molecule could interact with enzymes involved in inflammation and oxidative stress pathways, making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

Moreover, preliminary experimental studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and transcription factors. These kinases and transcription factors are often implicated in cancer progression and are considered attractive targets for therapeutic intervention. The ability of 2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide to modulate these pathways could lead to the development of novel anticancer agents with improved efficacy and reduced toxicity compared to existing therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted pyridine-thiophene precursors and fluorinated aromatic compounds under controlled conditions. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce 2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide on a larger scale for further biological evaluation.

In conclusion, 2-(4-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034576-35-5) represents a structurally complex and biologically promising compound that warrants further investigation. Its unique combination of heterocyclic systems and functional groups makes it an attractive candidate for drug discovery efforts aimed at treating various diseases. With ongoing research focused on elucidating its mechanism of action and optimizing its pharmacological properties, this compound holds significant potential as a lead structure or building block for future therapeutics.